4-methyl-2-[3-(1H-pyrrol-1-yl)phenyl]-1,3-thiazole-5-carbohydrazide

• IUPAC Name: 4-methyl-2-(3-pyrrol-1-ylphenyl)-1,3-thiazole-5-carbohydrazide
• InChI: InChI=1S/C15H14N4OS/c1-10-13(14(20)18-16)21-15(17-10)11-5-4-6-12(9-11)19-7-2-3-8-19/h2-9H,16H2,1H3,(H,18,20)
• InChI Key: IIZXMTZEJLKBPP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC(=CC=C2)N3C=CC=C3)C(=O)NN
• Molecular Formula: C15H14N4OS
• DSSTOX Substance ID: DTXSID40372516
• Molecular Weight: 298.4 g/mol
• CAS RN: 262589-42-4

Description

The compound “4-methyl-2-[3-(1H-pyrrol-1-yl)phenyl]-1,3-thiazole-5-carbohydrazide” is a complex organic molecule that contains several functional groups, including a pyrrole ring, a phenyl ring, a thiazole ring, and a carbohydrazide group.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple ring structures and functional groups. The pyrrole, phenyl, and thiazole rings are all aromatic, meaning they have a cyclic, planar structure with delocalized π electrons.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups it contains. For example, the pyrrole ring is known to undergo reactions such as halogenation, acylation, and alkylation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups it contains. For example, the presence of multiple aromatic rings would likely make it relatively nonpolar and insoluble in water.

Mechanism of Action

Target of Action

The primary targets of 4-methyl-2-[3-(1H-pyrrol-1-yl)phenyl]-1,3-thiazole-5-carbohydrazide are the Enoyl ACP Reductase and Dihydrofolate Reductase (DHFR) enzymes . These enzymes play crucial roles in bacterial fatty acid synthesis and folate metabolism, respectively .

Mode of Action

The compound interacts with its targets through binding interactions at the active sites of both the DHFR and Enoyl ACP Reductase enzymes . This interaction inhibits the normal function of these enzymes, leading to disruption in the bacterial cell’s metabolic processes .

Biochemical Pathways

The compound affects the fatty acid synthesis pathway by inhibiting the Enoyl ACP Reductase enzyme . It also impacts the folate metabolism pathway by inhibiting the DHFR enzyme . The inhibition of these pathways disrupts bacterial growth and proliferation .

Pharmacokinetics

The compound’s pronounced docking properties and biological activity suggest potential bioavailability .

Result of Action

The result of the compound’s action is the inhibition of bacterial growth and proliferation. The majority of the synthesized molecules exhibited appreciable action against DHFR and Enoyl ACP Reductase enzymes . Some of the synthesized compounds also showed strong antibacterial and antitubercular properties .

Advantages and Limitations for Lab Experiments

One of the advantages of using MPTC in lab experiments is its potential as a lead compound for drug development. MPTC has shown promising results in vitro, and it could be further developed into a drug that targets cancer cells or neurodegenerative disorders. Another advantage is its potential use as an antibacterial and antifungal agent. However, there are also limitations to using MPTC in lab experiments. One limitation is its complex synthesis method, which can be time-consuming and costly. Another limitation is the lack of in vivo studies, which are needed to determine the safety and efficacy of MPTC in animals and humans.

Future Directions

There are many future directions for research on MPTC. One direction is the development of new drugs that target cancer cells or neurodegenerative disorders. MPTC has shown promising results in vitro, and it could be further developed into a drug that is safe and effective for use in humans. Another direction is the study of the mechanism of action of MPTC. Further research is needed to understand how MPTC works at the molecular level. Finally, there is a need for in vivo studies to determine the safety and efficacy of MPTC in animals and humans.

Scientific Research Applications

MPTC has been studied for its potential use in various scientific research applications. One of the most promising areas of research is the development of new drugs. MPTC has shown potential as a lead compound for the development of drugs that target cancer cells. It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. In addition, MPTC has been studied for its potential use as an antibacterial and antifungal agent.